Cas no 1017358-22-3 (6-(2-ethylpiperidin-1-yl)pyridin-3-amine)

• Product Name: 6-(2-ethylpiperidin-1-yl)pyridin-3-amine
• CAS No: 1017358-22-3
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 4676060
• Update Time: 2025-10-25

6-(2-ethylpiperidin-1-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(2-ethylpiperidin-1-yl)pyridin-3-amine
• 6-(2-ETHYL-1-PIPERIDINYL)-3-PYRIDINAMINE

• Inchi： 1S/C12H19N3/c1-2-11-5-3-4-8-15(11)12-7-6-10(13)9-14-12/h6-7,9,11H,2-5,8,13H2,1H3
• InChI Key： IUMXSODXNVPVLC-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CN=2)N)CCCCC1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Topological Polar Surface Area: 42.2

Additional information on 6-(2-ethylpiperidin-1-yl)pyridin-3-amine

6-(2-Ethylpiperidin-1-yl)pyridin-3-amine: A Comprehensive Overview

6-(2-Ethylpiperidin-1-yl)pyridin-3-amine, also known by its CAS number 1017358-22-3, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a substituted piperidine group. The presence of the ethyl substituent on the piperidine ring adds to its structural complexity and functional diversity, making it a valuable molecule for various applications.

The synthesis of 6-(2-Ethylpiperidin-1-yl)pyridin-3-amine involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, ensuring its suitability for both academic and industrial purposes. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry, providing detailed insights into its molecular geometry and electronic properties.

In terms of applications, 6-(2-Ethylpiperidin-1-yl)pyridin-3-amine has shown promise in the field of drug discovery. Its amine functionality and nitrogen-rich heterocyclic framework make it an attractive candidate for exploring interactions with biological targets, such as enzymes and receptors. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases.

The compound's stability under various conditions has also been a topic of recent research. Investigations into its thermal stability, reactivity, and degradation pathways have provided valuable information for optimizing its storage and handling procedures. These studies are crucial for ensuring the safety and efficacy of the compound in both laboratory and industrial settings.

From an environmental perspective, the ecological impact of 6-(2-Ethylpiperidin-1-yl)pyridin-3-amine has been evaluated through biodegradation studies. These studies have demonstrated that the compound exhibits moderate biodegradability under aerobic conditions, suggesting that it poses minimal long-term risks to aquatic ecosystems when properly managed.

In conclusion, 6-(2-Ethylpiperidin-1-yl)pyridin-3-amie, with its unique structural features and versatile functional groups, continues to be a focal point in chemical research. Its potential applications span across multiple disciplines, from drug discovery to materials science, making it a compound of enduring interest to scientists worldwide.